Cas no 1337325-80-0 (2-(2,6-Dimethoxyphenyl)azetidine)

• Product Name: 2-(2,6-Dimethoxyphenyl)azetidine
• CAS No: 1337325-80-0
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5752918
• PubChem ID: 76222890
• Update Time: 2025-06-08

2-(2,6-Dimethoxyphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethoxyphenyl)azetidine
• EN300-1851612
• 1337325-80-0
• 2-(2,6-Dimethoxyphenyl)azetidine

• Inchi： 1S/C11H15NO2/c1-13-9-4-3-5-10(14-2)11(9)8-6-7-12-8/h3-5,8,12H,6-7H2,1-2H3
• InChI Key： ZJJJFTONQNQMIU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C1CCN1)OC

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-(2,6-Dimethoxyphenyl)azetidine

Introduction to 2-(2,6-Dimethoxyphenyl)azetidine (CAS No. 1337325-80-0)

2-(2,6-Dimethoxyphenyl)azetidine, with the CAS number 1337325-80-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The presence of the dimethoxyphenyl substituent imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(2,6-Dimethoxyphenyl)azetidine consists of a four-membered azetidine ring attached to a 2,6-dimethoxyphenyl group. The dimethoxyphenyl moiety is known for its ability to modulate biological activities, particularly in the context of receptor interactions and enzyme inhibition. This structural feature makes 2-(2,6-Dimethoxyphenyl)azetidine an interesting target for researchers exploring new therapeutic agents.

In recent years, significant progress has been made in understanding the biological activities and potential therapeutic applications of 2-(2,6-Dimethoxyphenyl)azetidine. Studies have shown that this compound exhibits potent activity against various targets, including enzymes and receptors involved in neurological disorders, cancer, and inflammatory diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of 2-(2,6-Dimethoxyphenyl)azetidine to inhibit specific kinases involved in cancer cell proliferation.

The pharmacological profile of 2-(2,6-Dimethoxyphenyl)azetidine has been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated its ability to modulate key signaling pathways associated with cell growth and survival. Additionally, animal studies have provided insights into its pharmacokinetic properties and safety profile. These studies have shown that 2-(2,6-Dimethoxyphenyl)azetidine exhibits favorable pharmacokinetic parameters, including good oral bioavailability and low toxicity.

The potential therapeutic applications of 2-(2,6-Dimethoxyphenyl)azetidine are diverse. In the field of oncology, it has been investigated as a potential inhibitor of kinases such as PI3K and mTOR, which are critical for cancer cell survival and proliferation. Preclinical studies have shown promising results in inhibiting tumor growth and inducing apoptosis in various cancer cell lines. Moreover, its ability to cross the blood-brain barrier makes it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, 2-(2,6-Dimethoxyphenyl)azetidine has also been explored as a tool compound in chemical biology research. Its unique structure allows researchers to probe specific biological processes and validate novel targets. For example, it has been used to study the role of specific kinases in cellular signaling pathways and to identify new biomarkers for disease diagnosis.

The synthesis of 2-(2,6-Dimethoxyphenyl)azetidine has been optimized using modern synthetic techniques to ensure high yields and purity. Various synthetic routes have been reported in the literature, including methods that utilize transition-metal catalysis and organocatalysis. These advancements have made it easier for researchers to access this compound for their studies.

In conclusion, 2-(2,6-Dimethoxyphenyl)azetidine (CAS No. 1337325-80-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation into its therapeutic potential. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further solidifying its importance in the field.